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Compound of Interest

Compound Name: 3'-DMTr-dG(dmf)

Cat. No.: B15140578 Get Quote

This document provides the Chemical Abstracts Service (CAS) number and molecular weight

for 3'-DMTr-dG(dmf) and its more common isomer, the 5'-DMTr protected phosphoramidite,

which are critical reagents in the synthesis of oligonucleotides. The data is intended for

researchers, scientists, and professionals in the field of drug development and nucleic acid

chemistry.

The abbreviation "3'-DMTr-dG(dmf)" specifies a deoxyguanosine nucleoside derivative with a

dimethoxytrityl (DMTr) protecting group on the 3'-hydroxyl position and a dimethylformamidine

(dmf) protecting group on the exocyclic amine of the guanine base. This compound is typically

used as a phosphoramidite for specialized applications in oligonucleotide synthesis.

Chemical Identity and Properties
The precise chemical identity can vary depending on the functional group at the 5' position. For

oligonucleotide synthesis, this is typically a phosphoramidite group. The data for the relevant

phosphoramidite derivative is presented below. For clarity, data for the more conventional 5'-

DMTr isomer is also included.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15140578?utm_src=pdf-interest
https://www.benchchem.com/product/b15140578?utm_src=pdf-body
https://www.benchchem.com/product/b15140578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Name

Abbreviation CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

N2-

(dimethylformami

dine)-3'-O- (4,4'-

dimethoxytrityl)-2

'-

deoxyguanosine-

5'-O-[(2-

cyanoethyl)-

(N,N-

diisopropyl)]-

phosphoramidite

3'-DMTr-dG(dmf)

Amidite
261728-23-8 C43H53N8O7P 824.90

N2-

(dimethylformami

dine)-5'-O- (4,4'-

dimethoxytrityl)-2

'-

deoxyguanosine-

3'-O-[(2-

cyanoethyl)-

(N,N-

diisopropyl)]-

phosphoramidite[

1]

5'-DMTr-dG(dmf)

Amidite
330628-04-1 C43H53N8O7P 824.90[1]

Note: The compound with the DMTr group at the 3'-position is used for synthesizing

oligonucleotides in the 5' to 3' direction or for adding 3'-modifications. The 5'-DMTr version is

the standard phosphoramidite for synthesis in the 3' to 5' direction[1]. Both compounds have

the same molecular formula and weight due to being constitutional isomers.

Experimental and Logical Workflow
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The selection between a 3'-DMTr and a 5'-DMTr phosphoramidite is dictated by the desired

direction of oligonucleotide chain elongation. The standard synthesis cycle is reversed when

using 3'-DMTr amidites.
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Caption: Logical workflow for selecting the appropriate dG(dmf) phosphoramidite isomer

based on the desired synthesis direction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15140578?utm_src=pdf-body-img
https://www.benchchem.com/product/b15140578?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. DMT-dG(dmf) Phosphoramidite ≥99.0% (reversed phase HPLC) | 330628-04-1
[sigmaaldrich.com]

To cite this document: BenchChem. [Technical Data: 3'-O-Dimethoxytrityl-N2-
(dimethylformamidine)-2'-deoxyguanosine Derivatives]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15140578#3-dmtr-dg-dmf-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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